5-Fluoro-1-(tetrahydro-2H-pyran-2-YL)-1H-indazole

• IUPAC Name: 5-fluoro-1-(oxan-2-yl)indazole
• InChI: InChI=1S/C12H13FN2O/c13-10-4-5-11-9(7-10)8-14-15(11)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2
• InChI Key: NEGGWAMNSSANNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=C(C=C3)F)C=N2
• Molecular Formula: C12H13FN2O
• Molecular Weight: 220.24 g/mol

Description

5-Fluoro-1-(tetrahydro-2H-pyran-2-YL)-1H-indazole, also known as FTHP, is a heterocyclic compound that has seen an increase in research over the past few years due to its potential applications in medicinal chemistry and drug discovery. FTHP is a five-membered ring system that is composed of one nitrogen atom and four carbon atoms, and is a derivative of indazole. It is a structural analog of indazole, but with a fluorine substituent in the 5-position.

Scientific Research Applications

Organic Synthesis and Fluorinated Compounds

A study by Peng and Zhu (2003) presented the efficient synthesis of 5-fluoroalkylated 1H-1,2,3-triazoles, demonstrating the versatility of fluorinated compounds in chemical synthesis. Their work highlighted the application of fluorinated triazoles in creating novel bicyclic gem-difluorinated compounds, showcasing the significance of fluorine in modifying chemical properties and enhancing reactivity (W. Peng & Shizheng Zhu, 2003).

Fluorescent Dyes and Sensing Applications

Research by Wrona-Piotrowicz et al. (2022) explored the synthesis of highly fluorescent dyes containing a pyrazolylpyrene chromophore. Their findings revealed that these compounds exhibit bright fluorescence in solution and potential applications in sensing acidic environments, indicating the utility of fluorinated indazoles in developing novel fluorescent markers (Anna Wrona-Piotrowicz, A. Makal, & J. Zakrzewski, 2022).

Photoluminescent Materials

Kim et al. (2017) described the synthesis of fluorescent indazoles via palladium-catalyzed benzannulation, offering insights into the design of photoluminescent materials with tunable properties. This study underscores the role of 5-Fluoro-1-(tetrahydro-2H-pyran-2-YL)-1H-indazole derivatives in the development of new fluorophores with potential applications in optoelectronics and molecular imaging (Og Soon Kim et al., 2017).

Antimicrobial Research

Gadakh et al. (2010) investigated the synthesis and antimicrobial activity of novel fluorine-containing pyrazoles, demonstrating their efficacy against various bacterial strains. This highlights the potential of fluorinated indazole compounds in antibiotic development, offering a pathway to new treatments for infectious diseases (Amol V. Gadakh et al., 2010).